5-(4-Dimethylamino-phenyl)-2-methyl-2H-pyrazole-3-carboxylic acid

• IUPAC Name: 5-[4-(dimethylamino)phenyl]-2-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C13H15N3O2/c1-15(2)10-6-4-9(5-7-10)11-8-12(13(17)18)16(3)14-11/h4-8H,1-3H3,(H,17,18)
• InChI Key: NRNZUBRNLVWIOR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)N(C)C)C(=O)O
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

5-(4-Dimethylamino-phenyl)-2-methyl-2H-pyrazole-3-carboxylic acid, also known as DMAPA, is an organic compound with a wide range of uses in scientific research and industrial applications. It is a white crystalline solid that is soluble in water, alcohols, and other organic solvents. DMAPA is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and agrochemicals. It is also used as a catalyst for the synthesis of polymers, and as a preservative for food and beverages. DMAPA is a versatile compound that has many advantages for laboratory experiments.

Scientific Research Applications

Photovoltaic Properties

Overview: DMAPMC has been investigated for its potential use in photovoltaic devices due to its electronic and photophysical properties.

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Medicinal Chemistry

Overview: DMAPMC’s unique structure makes it an interesting candidate for drug development.

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Boronic Acid Derivatives

Overview: DMAPMC derivatives containing boronic acid groups have unique reactivity.

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